2-(2-bromo-4-ethylphenoxy)-N-[3-(trifluoromethyl)phenyl]acetamide

• Molecular Formula: C17H15BrF3NO2
• Molecular Weight: 402.2 g/mol
• IUPAC Name: 2-(2-bromo-4-ethylphenoxy)-N-[3-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C17H15BrF3NO2/c1-2-11-6-7-15(14(18)8-11)24-10-16(23)22-13-5-3-4-12(9-13)17(19,20)21/h3-9H,2,10H2,1H3,(H,22,23)
• InChI Key: RXTUDBJYDQLRGX-UHFFFAOYSA-N
• SMILES: CCC1=CC(=C(C=C1)OCC(=O)NC2=CC=CC(=C2)C(F)(F)F)Br

Description

2-(2-bromo-4-ethylphenoxy)-N-[3-(trifluoromethyl)phenyl]acetamide is a chemical compound that has been studied for its potential applications in scientific research. This compound has been synthesized using various methods, and has been found to have a mechanism of action that affects biochemical and physiological processes in cells. In

Scientific Research Applications

2-(2-bromo-4-ethylphenoxy)-N-[3-(trifluoromethyl)phenyl]acetamide has potential applications in scientific research, particularly in the field of medicinal chemistry. This compound has been studied for its potential as an anti-inflammatory agent, as well as for its potential as a treatment for cancer. In addition, this compound has been found to have activity against certain bacterial strains, making it a potential candidate for the development of new antibiotics.

Mechanism of Action

The mechanism of action of 2-(2-bromo-4-ethylphenoxy)-N-[3-(trifluoromethyl)phenyl]acetamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways in cells. This compound has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of prostaglandins, which are involved in inflammation. In addition, this compound has been found to inhibit the activity of certain protein kinases, which are involved in cell signaling pathways.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-(2-bromo-4-ethylphenoxy)-N-[3-(trifluoromethyl)phenyl]acetamide are varied, and depend on the specific biological system being studied. In general, this compound has been found to have anti-inflammatory effects, as well as anti-cancer and antibacterial effects. In addition, this compound has been found to affect certain signaling pathways in cells, which may have implications for the treatment of various diseases.

Advantages and Limitations for Lab Experiments

2-(2-bromo-4-ethylphenoxy)-N-[3-(trifluoromethyl)phenyl]acetamide has several advantages and limitations for lab experiments. One advantage is that this compound has been synthesized using various methods, allowing for flexibility in experimental design. In addition, this compound has been found to have activity against a variety of biological targets, making it a potentially useful tool for studying various disease processes. However, one limitation of this compound is its low solubility in water, which may make it difficult to use in certain experimental settings.

Future Directions

There are several future directions for research on 2-(2-bromo-4-ethylphenoxy)-N-[3-(trifluoromethyl)phenyl]acetamide. One potential direction is the development of new synthetic methods for this compound, with the goal of improving yield and purity. Another potential direction is the study of this compound's effects on other biological targets, with the goal of identifying new therapeutic applications. Finally, the development of new formulations of this compound with improved solubility and bioavailability may also be a fruitful area of research.

Synthesis Methods

The synthesis of 2-(2-bromo-4-ethylphenoxy)-N-[3-(trifluoromethyl)phenyl]acetamide has been achieved using different methods, including the reaction of 2-bromo-4-ethylphenol with 3-(trifluoromethyl)benzoyl chloride in the presence of a base, and the reaction of 2-bromo-4-ethylphenol with 3-(trifluoromethyl)benzoic acid in the presence of a coupling reagent. The yield of this compound varies depending on the method used, with reported yields ranging from 20-80%.